Cas no 2172093-34-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid)
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid
- 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid
- 2171183-01-8
- EN300-1550386
- EN300-1550385
- (1s,3s)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid
- 2172093-34-2
-
- Inchi: 1S/C25H24N2O5/c1-27(17-13-16(14-17)24(29)30)23(28)11-6-12-26-25(31)32-15-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,16-17,22H,12-15H2,1H3,(H,26,31)(H,29,30)
- InChI Key: LSWMQKKGTFZWRO-UHFFFAOYSA-N
- SMILES: OC(C1CC(C1)N(C(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C)=O
Computed Properties
- Exact Mass: 432.16852187g/mol
- Monoisotopic Mass: 432.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 771
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 95.9Ų
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1550385-0.05g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid |
2172093-34-2 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1550385-0.1g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid |
2172093-34-2 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1550385-0.25g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid |
2172093-34-2 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1550385-0.5g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid |
2172093-34-2 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1550385-1.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid |
2172093-34-2 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1550385-2.5g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid |
2172093-34-2 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1550385-5.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid |
2172093-34-2 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1550385-10.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid |
2172093-34-2 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1550385-50mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid |
2172093-34-2 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1550385-100mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclobutane-1-carboxylic acid |
2172093-34-2 | 100mg |
$2963.0 | 2023-09-25 |
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic Acid: A Novel Compound for Advanced Biomedical Applications
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid, with the CAS number 2172093-34-2, represents a unique molecular entity that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and biomedical innovation. This compound is characterized by its complex structure, which combines multiple functional groups, including a fluorene core, a methoxycarbonyl group, and a but-2-ynamido moiety. These structural features contribute to its diverse biological activities and make it a promising candidate for further exploration in therapeutic development.
Recent studies have highlighted the importance of fluorene derivatives in the design of targeted drug delivery systems. The fluoren-9-yl group, a key component of this compound, is known for its ability to enhance molecular stability and solubility, which are critical factors in the development of small molecule therapeutics. Additionally, the presence of the methoxycarbonyl group suggests potential for prodrug strategies, where the compound may be activated in vivo to release its active pharmacophore.
The but-2-ynamido functionality in this compound is particularly noteworthy. This group is often associated with peptide-like interactions and can participate in various biochemical processes, including protein binding and enzyme inhibition. Researchers have recently explored the role of such ynamido groups in modulating the activity of target enzymes, which could have implications for the treatment of metabolic disorders and inflammatory conditions.
One of the most intriguing aspects of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid is its potential as a synthetic scaffold for the development of novel pharmaceutical compounds. The combination of the fluorene core and the but-2-ynamido group creates a versatile platform for the incorporation of additional functional groups, enabling the design of customized drug molecules with tailored biological activities.
Recent advancements in computational chemistry have allowed scientists to model the interactions of this compound with various biological targets. These simulations have revealed that the fluoren-9-yl group can form stable hydrogen bonds with proteins, enhancing the compound's ability to bind to its target. This property is particularly valuable in the development of antibody-drug conjugates and small molecule inhibitors for diseases such as cancer and autoimmune disorders.
The N-methyl substituent in this compound is another critical feature that contributes to its biological activity. Methylation can significantly alter the electrostatic properties of a molecule, influencing its ability to interact with cell membranes and intracellular targets. Studies have shown that N-methylated compounds often exhibit improved cellular uptake and bioavailability, making this molecule a strong candidate for further investigation.
Furthermore, the cyclobutane-1-carboxylic acid ring system in this compound adds another layer of complexity to its molecular structure. Cyclobutane rings are known for their ability to form conformationally restricted environments, which can stabilize the molecule and prevent unwanted degradation. This structural feature may also contribute to the molecule's selectivity towards specific biological targets, reducing off-target effects.
Recent research has also focused on the synthetic methods used to produce 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid. The development of efficient synthetic routes is essential for the large-scale production of this compound, which is necessary for preclinical and clinical studies. Scientists have employed asymmetric catalysis and green chemistry techniques to optimize the synthesis process, ensuring both environmental sustainability and cost-effectiveness.
One of the most promising applications of this compound is in the field of antimicrobial research. The fluoren-9-yl group has been shown to exhibit antibacterial activity against a range of pathogenic bacteria, including Gram-positive and Gram-negative strains. This property makes the compound a potential candidate for the development of new antibiotics, which is particularly relevant given the increasing prevalence of antimicrobial resistance.
Another area of interest is the use of this compound in the treatment of neurodegenerative diseases. The but-2-ynamido group has been linked to neuroprotective effects, and preliminary studies suggest that this compound may help in the modulation of neurotransmitter systems. This could have significant implications for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
Despite the promising findings, further research is needed to fully understand the pharmacological profile of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid. This includes in vitro and in vivo studies to evaluate its toxicity, metabolism, and efficacy in disease models. Additionally, the development of drug delivery systems that can enhance the compound's bioavailability and target specificity will be crucial for its translation into therapeutic applications.
Overall, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid represents a fascinating example of how the combination of complex molecular structures can lead to the development of novel therapeutic agents. Its unique properties make it a valuable candidate for further exploration in the fields of pharmaceutical science and biomedical research. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of innovative treatments for a wide range of medical conditions.
Researchers are also exploring the potential of this compound in the development of personalized medicine. The ability to tailor the molecular structure of this compound to specific patient needs could lead to more effective and targeted treatments. This approach is particularly relevant in the treatment of genetic disorders and cancer, where individualized therapy is becoming increasingly important.
Finally, the environmental impact of the synthesis and use of this compound is an important consideration. As the pharmaceutical industry moves towards sustainable practices, the development of green synthesis methods for this compound will be essential. This includes the use of renewable resources, energy-efficient processes, and non-toxic solvents to minimize the environmental footprint of its production.
In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid is a compound with significant potential in the field of pharmaceutical research. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.
2172093-34-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)